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The rapid evolution of perovskite solar cells (PSCs) has positioned them as a formidable

contender in the next generation of photovoltaic technologies. Their high power conversion

efficiencies (PCEs) and low-cost solution processability have garnered significant attention

from the research community. The most common and highest-performing PSCs to date are

based on lead (Pb) halide perovskites. However, the inherent toxicity of lead poses a significant

environmental and health concern, hindering their large-scale commercialization. This has

spurred the development of lead-free alternatives, with tin (Sn)-based perovskites emerging as

a promising substitute due to tin's similar electronic configuration and favorable optoelectronic

properties.

This guide provides a comprehensive performance comparison of tin-based and lead-based

perovskite solar cells, supported by experimental data. It is intended for researchers, scientists,

and professionals in the field of solar energy and materials science, offering a detailed

overview of the current state of these two pivotal classes of perovskite photovoltaics.

Performance Comparison
Lead-based perovskite solar cells consistently demonstrate higher power conversion

efficiencies and greater stability compared to their tin-based counterparts. However, recent

advancements in tin-based PSCs have shown significant progress in closing this performance

gap. The key performance parameters for champion cells of each category are summarized in

the table below.
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Parameter Lead-Based (MAPbI₃) Tin-Based (FASnI₃)

Power Conversion Efficiency

(PCE)
> 21%[1] > 10%[2][3]

Open-Circuit Voltage (Voc) ~1.05 V[4] 0.55 - 0.63 V[5]

Short-Circuit Current Density

(Jsc)
~24.23 mA/cm²[4] Not explicitly stated

Fill Factor (FF) up to 84.3%[1] Not explicitly stated

Stability

Higher, but susceptible to

moisture and light-induced

degradation.[6][7]

Lower, prone to rapid oxidation

of Sn²⁺ to Sn⁴⁺.[2][8]

Experimental Protocols
Detailed and reproducible experimental protocols are crucial for the advancement of perovskite

solar cell research. Below are representative methodologies for the fabrication and

characterization of both lead-based and tin-based perovskite solar cells.

Fabrication of Lead-Based (MAPbI₃) Perovskite Solar
Cells
This protocol describes a typical procedure for the fabrication of a high-efficiency

methylammonium lead iodide (MAPbI₃) perovskite solar cell.

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are

sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and

isopropanol, each for 15 minutes. The substrates are then dried with a nitrogen gun and

treated with UV-ozone for 20 minutes to remove any organic residues.

Electron Transport Layer (ETL) Deposition: A compact layer of TiO₂ is deposited on the FTO

substrate by spin-coating a precursor solution at 2000 rpm for 30 seconds, followed by

annealing at 500°C for 30 minutes. Subsequently, a mesoporous TiO₂ layer is deposited by

spin-coating a TiO₂ paste at 4000 rpm for 20 seconds and sintering at 500°C for 30 minutes.
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Perovskite Layer Deposition (One-Step Method): A precursor solution of MAPbI₃ is prepared

by dissolving methylammonium iodide (MAI) and lead iodide (PbI₂) in a mixed solvent of

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The solution is spin-coated onto

the mesoporous TiO₂ layer in a two-step program: 1000 rpm for 10 seconds followed by

5000 rpm for 30 seconds. During the second step, an anti-solvent (e.g., chlorobenzene) is

dripped onto the spinning substrate to induce rapid crystallization. The film is then annealed

at 100°C for 10 minutes.[4]

Hole Transport Layer (HTL) Deposition: A solution of Spiro-OMeTAD, a common hole-

transporting material, is prepared in chlorobenzene with additives like Li-TFSI and t-

butylpyridine. This solution is spin-coated onto the perovskite layer at 4000 rpm for 30

seconds.

Electrode Deposition: Finally, a gold or silver electrode is deposited on top of the HTL by

thermal evaporation under high vacuum.

Fabrication of Tin-Based (FASnI₃) Perovskite Solar Cells
The fabrication of formamidinium tin iodide (FASnI₃) PSCs requires careful control of the

atmosphere to prevent the oxidation of Sn²⁺.

Substrate and ETL Preparation: The substrate and electron transport layer are prepared

similarly to the lead-based cell protocol, typically within a nitrogen-filled glovebox.

Perovskite Layer Deposition: A precursor solution is prepared by dissolving formamidinium

iodide (FAI) and tin(II) iodide (SnI₂) in a mixed solvent system, often with the addition of a

reducing agent like SnF₂ or the use of a reducing solvent like formic acid to suppress the

oxidation of Sn²⁺.[2][8] The solution is spin-coated in an inert atmosphere. An anti-solvent

dripping step is also commonly employed. The film is then annealed at a temperature

typically around 100°C.[9]

HTL and Electrode Deposition: The hole transport layer and metal electrode are deposited

using similar procedures as for the lead-based cells, with all steps carried out in an inert

environment.

Characterization Methods
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The performance and stability of the fabricated solar cells are assessed using a suite of

characterization techniques.

Current Density-Voltage (J-V) Measurement: The primary performance of the solar cell is

determined by measuring its J-V characteristics under simulated AM 1.5G solar illumination

(100 mW/cm²).[10] Key parameters such as PCE, Voc, Jsc, and FF are extracted from the J-

V curve. Due to the hysteretic behavior of perovskite solar cells, it is recommended to

perform both forward and reverse voltage sweeps and to report the stabilized power output

from maximum power point tracking.[11][12]

External Quantum Efficiency (EQE): EQE measurements are performed to determine the

ratio of collected charge carriers to incident photons at each wavelength. This provides

insight into the light-harvesting efficiency of the device across the solar spectrum.

Stability Testing: Long-term stability is a critical factor for the commercial viability of

perovskite solar cells. Standardized stability testing protocols, such as those developed by

the International Summit on Organic Photovoltaic Stability (ISOS), are employed.[13][14]

These include:

ISOS-D-1: Storage in the dark at ambient conditions.[13]

ISOS-L-1: Continuous illumination at 1 sun intensity in an inert atmosphere.[13]

Thermal Cycling and Damp-Heat Tests: To assess the device's resilience to temperature

fluctuations and humidity.

Degradation Pathways
A crucial distinction between tin-based and lead-based perovskite solar cells lies in their

degradation mechanisms. The instability of the perovskite material, particularly under

operational stress, is a major hurdle to overcome.

Lead-Based Perovskite (MAPbI₃) Degradation
The degradation of MAPbI₃ is primarily initiated by environmental factors such as moisture and

oxygen, often accelerated by light and heat.[6][7] Moisture can lead to the reversible formation

of a hydrated perovskite intermediate, which can then irreversibly decompose into PbI₂ and
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volatile methylammonium iodide (MAI).[15] Light can also induce the formation of superoxide

radicals in the presence of oxygen, which can then react with the methylammonium cation,

leading to the decomposition of the perovskite structure.[7]

Degradation Pathway of Lead-Based Perovskite Solar Cells
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Caption: Degradation of lead-based perovskites.

Tin-Based Perovskite (FASnI₃) Degradation
The primary degradation pathway for tin-based perovskites is the facile oxidation of tin from its

+2 oxidation state to the +4 state (Sn²⁺ → Sn⁴⁺).[2][8] This oxidation process is a significant
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source of intrinsic instability, leading to self-doping of the perovskite material and the creation of

charge carrier traps, which severely hampers device performance. This process is exacerbated

by the presence of oxygen.

Degradation Pathway of Tin-Based Perovskite Solar Cells
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Caption: Degradation of tin-based perovskites.
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In conclusion, while lead-based perovskite solar cells currently lead in terms of efficiency and

stability, the toxicity of lead remains a major barrier to their widespread adoption. Tin-based

perovskites offer a promising, more environmentally friendly alternative. Overcoming the

intrinsic instability of tin-based perovskites, primarily through the prevention of Sn²⁺ oxidation,

is the most critical challenge for future research. Continued advancements in materials

engineering, device architecture, and fabrication protocols will be key to unlocking the full

potential of both tin-based and lead-based perovskite solar cells, paving the way for a new era

of high-performance, low-cost photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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